1-benzyl-4-(2-chlorobenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(2-chlorophenyl)methyl]piperazine
• InChI: InChI=1S/C18H21ClN2/c19-18-9-5-4-8-17(18)15-21-12-10-20(11-13-21)14-16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key: WTZJIGQVLLLBAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN2
• Molecular Weight: 300.8 g/mol

Description

1-Benzyl-4-(2-chlorobenzyl)piperazine is a substituted piperazine derivative characterized by two benzyl groups attached to the piperazine ring, with one benzyl group substituted with a chlorine atom at the ortho position (2-chlorobenzyl). This compound belongs to the benzylpiperazine subclass of piperazine derivatives, which are widely studied for their diverse pharmacological and chemical properties . The structural presence of the piperazine core, a six-membered ring with two nitrogen atoms at opposite positions, allows for versatile interactions with biological targets, including enzymes, receptors, and transporters. The chlorine substituent introduces steric and electronic effects that modulate the compound’s physicochemical properties (e.g., solubility, pKa) and biological activity .

Comparison with Similar Compounds

Key Observations :

• Dual benzyl groups enhance lipophilicity compared to mono-substituted derivatives like BZP, influencing pharmacokinetic properties such as solubility and CNS penetration .

Receptor Binding and Selectivity

• CB1 Antagonism : Compound 25 (1-(2-chlorobenzyl)piperazine) exhibits potent CB1 receptor antagonism (Ki = 8 nM) with >1000-fold selectivity over CB2 and negligible CNS penetration due to its peripheral restriction. This highlights the importance of the 2-chlorobenzyl group in optimizing receptor interaction and pharmacokinetics .
• hA2A Adenosine Receptor (hA2AAR) Binding: Piperazine-substituted thiazolopyrimidines with benzyl groups (e.g., compound 3, Ki = 58 nM) show higher affinity than piperidine analogs (Ki = 594 nM), emphasizing the preference for piperazine linkers in receptor binding .
• 5-HT6 Receptor Affinity : Substituted benzylpiperazines (e.g., 1-benzyl-4-(piperazin-1-yl)-1H-indole) exhibit variable affinities (Ki = 18–916 nM), with substituents on the piperazine ring significantly impacting activity .

Enzyme Inhibition

• PARP-1 Inhibition: Piperazine-substituted naphthoquinones exhibit selective PARP-1 inhibition, with structural modifications at the piperazine ring enhancing specificity .

Physicochemical and Pharmacokinetic Comparisons

• Solubility: Piperazine derivatives with benzyl groups (e.g., compound 8b in quinolones) show improved aqueous solubility (60–80 μM) compared to phenyl-substituted analogs (<20 μM), attributed to favorable pKa values (6–7) .
• pKa Modulation : Substituents like 2-chlorobenzyl lower the pKa of piperazine nitrogens (e.g., compound 8c, pKa <3.8), affecting ionization and solubility under physiological conditions .

Data Tables

Table 3: Physicochemical Properties

Compound	Aqueous Solubility (μM)	Calculated pKa	Key Substituent Effect	Reference
1-Benzyl-4-(2-chlorobenzyl)piperazine	Not reported	~5.0 (estimated)	2-Chlorobenzyl lowers pKa
Compound 8b (N-benzylpiperazinyl)	60–80	6–7	Benzyl enhances solubility vs. phenyl
Compound 8c (piperazinyl-quinolone)	<20	<3.8	Direct attachment reduces solubility